molecular formula C7H9ClO2 B8316055 2-Chloro-5-hydroxycyclohex-1-enecarbaldehyde

2-Chloro-5-hydroxycyclohex-1-enecarbaldehyde

Cat. No.: B8316055
M. Wt: 160.60 g/mol
InChI Key: NAXKHDLQXSCLAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-5-hydroxycyclohex-1-enecarbaldehyde is a useful research compound. Its molecular formula is C7H9ClO2 and its molecular weight is 160.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H9ClO2

Molecular Weight

160.60 g/mol

IUPAC Name

2-chloro-5-hydroxycyclohexene-1-carbaldehyde

InChI

InChI=1S/C7H9ClO2/c8-7-2-1-6(10)3-5(7)4-9/h4,6,10H,1-3H2

InChI Key

NAXKHDLQXSCLAX-UHFFFAOYSA-N

Canonical SMILES

C1CC(=C(CC1O)C=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Phosphorus oxychloride (4.08 mL) was added to cooled (−10° C.) N,N-dimethylformamide (20 mL). The temperature was maintained below 0° C. Stirring was continued for another 30 minutes before the addition of 4-(tert-butyldimethylsilyloxy)cyclohexanone (10 g). The mixture was then stirred at room temperature for 2 hours before it was diluted with ethyl acetate (300 mL) and washed with water (3×), brine and dried over Na2SO4. After filtration and concentration, the crude product was used directly in the next reaction without further purification.
Quantity
4.08 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two
Quantity
10 g
Type
reactant
Reaction Step Three
Quantity
300 mL
Type
solvent
Reaction Step Four

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